Cas no 1226032-16-1 (2-chloro-N-({4-[2-(pyrrolidin-1-yl)ethoxy]phenyl}methyl)acetamide)

• Product Name: 2-chloro-N-({4-[2-(pyrrolidin-1-yl)ethoxy]phenyl}methyl)acetamide
• CAS No: 1226032-16-1
• MF: C₁₅H₂₁ClN₂O₂
• MW: 296.792443037033
• CID: 5915677
• PubChem ID: 93821363
• Update Time: 2025-05-25

2-chloro-N-({4-[2-(pyrrolidin-1-yl)ethoxy]phenyl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1226032-16-1
• EN300-7462643
• 2-chloro-N-({4-[2-(pyrrolidin-1-yl)ethoxy]phenyl}methyl)acetamide

• Inchi： 1S/C15H21ClN2O2/c16-11-15(19)17-12-13-3-5-14(6-4-13)20-10-9-18-7-1-2-8-18/h3-6H,1-2,7-12H2,(H,17,19)
• InChI Key： YTKZJRUMYKVDJC-UHFFFAOYSA-N
• SMILES： ClCC(NCC1C=CC(=CC=1)OCCN1CCCC1)=O

Computed Properties

• Exact Mass: 296.1291556g/mol
• Monoisotopic Mass: 296.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-chloro-N-({4-[2-(pyrrolidin-1-yl)ethoxy]phenyl}methyl)acetamide

Introduction to 2-chloro-N-({4-[2-(pyrrolidin-1-yl)ethoxy]phenyl}methyl)acetamide and Its Significance in Modern Chemical Research

2-chloro-N-({4-[2-(pyrrolidin-1-yl)ethoxy]phenyl}methyl)acetamide, a compound with the CAS number 1226032-16-1, represents a fascinating subject of study in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in various therapeutic areas. The presence of multiple functional groups, including a chloro substituent and a pyrrolidin-1-yl moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The structural composition of 2-chloro-N-({4-[2-(pyrrolidin-1-yl)ethoxy]phenyl}methyl)acetamide is particularly noteworthy. The chloro group at the second position and the acetamide moiety at the terminal position contribute to its reactivity and potential interactions with biological targets. Moreover, the ethoxy chain linking the phenyl ring to the pyrrolidinone ring introduces an additional layer of complexity, which can influence both the physical properties and the pharmacological activity of the compound.

In recent years, there has been a significant surge in research focused on developing novel compounds with enhanced biological activity. The compound CAS no1226032-16-1 has been explored as a potential lead molecule in several drug discovery programs. Its unique structural features make it an attractive candidate for further optimization towards therapeutic applications. Specifically, the pyrrolidin-1-yl group is known to enhance binding affinity to certain biological targets, while the chloro substituent can serve as a handle for further chemical transformations.

The pharmaceutical industry has shown particular interest in compounds that exhibit dual functionality, capable of interacting with multiple targets or modulating different signaling pathways. The structure of 2-chloro-N-({4-[2-(pyrrolidin-1-yl)ethoxy]phenyl}methyl)acetamide aligns well with this trend, as it possesses multiple sites for interaction and modification. This flexibility allows researchers to tailor its properties for specific therapeutic needs, making it a valuable asset in drug development pipelines.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel compounds like CAS no1226032-16-1. Molecular modeling studies have been instrumental in predicting the binding modes and interactions of this compound with various biological targets. These simulations have provided insights into how modifications to its structure could enhance its pharmacological activity. For instance, optimizing the length of the ethoxy chain or altering the substitution pattern on the phenyl ring could significantly impact its biological efficacy.

The synthesis of complex molecules such as 2-chloro-N-({4-[2-(pyrrolidin-1-yl)ethoxy]phenyl}methyl)acetamide presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters and functional groups requires careful planning and execution to ensure high yields and purity. However, recent innovations in synthetic methodologies have made it possible to construct such molecules with greater precision and efficiency. These advancements have not only accelerated the discovery process but also opened new avenues for exploring novel chemical entities.

Beyond its potential therapeutic applications, CAS no1226032-16-1 has also been studied for its role in chemical biology research. Its unique structure allows researchers to probe fundamental questions about molecular recognition and signal transduction. By understanding how this compound interacts with biological targets, scientists can gain valuable insights into disease mechanisms and develop more effective treatment strategies.

The interdisciplinary nature of modern chemical research underscores the importance of compounds like 2-chloro-N-({4-[2-(pyrrolidin-1-yl)ethoxy]phenyl}methyl)acetamide. Collaboration between chemists, biologists, and pharmacologists is essential for translating basic research findings into tangible therapeutic benefits. As our understanding of complex biological systems continues to grow, so does the demand for innovative chemical tools to study them.

In conclusion, CAS no1226032-16-1, specifically identified as 2-chloro-N-({4-[2-(pyrrolidin-1-yl)ethoxy]phenyl}methyl)acetamide, represents a significant advancement in chemical research with far-reaching implications for drug discovery and molecular biology. Its unique structural features and potential applications make it a compelling subject for further investigation. As research continues to evolve, this compound is poised to play a crucial role in shaping the future of pharmaceutical science.